N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C23H28N4OS
• Molecular Weight: 408.6 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-2-[[5-(2-phenylethyl)-4-propyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H28N4OS/c1-4-15-27-20(14-13-19-11-6-5-7-12-19)25-26-23(27)29-16-21(28)24-22-17(2)9-8-10-18(22)3/h5-12H,4,13-16H2,1-3H3,(H,24,28)
• InChI Key: CJFVLYKFGXBHEY-UHFFFAOYSA-N
• SMILES: CCCN1C(=NN=C1SCC(=O)NC2=C(C=CC=C2C)C)CCC3=CC=CC=C3

Description

N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also known as DPPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. DPPT is a member of the triazole family and has been found to possess unique properties that make it a promising candidate for further study. In

Mechanism of Action

The mechanism of action of N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes that are involved in cancer cell proliferation and survival. N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been found to inhibit the activity of histone deacetylases, which are enzymes that play a role in the regulation of gene expression. By inhibiting the activity of these enzymes, N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide may prevent the expression of genes that promote cancer cell growth and survival.
Biochemical and Physiological Effects
N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been found to have various biochemical and physiological effects. In addition to its anticancer, anti-inflammatory, and antioxidant properties, N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been found to possess antimicrobial activity. It has been shown to inhibit the growth of various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has also been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has several advantages as a research tool. It is relatively easy to synthesize and has a high yield. It is also stable under various conditions, making it suitable for use in a wide range of experiments. However, N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide also has some limitations. It has low solubility in water, which can make it difficult to work with in certain experiments. It also has a relatively short half-life, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One area of interest is its potential as a therapeutic agent for cancer and other diseases. Further studies are needed to fully understand the mechanism of action of N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide and its potential applications in medical research. Other future directions include the development of more efficient synthesis methods for N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide and the exploration of its potential as a drug delivery system.
Conclusion
In conclusion, N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, or N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, is a promising chemical compound with potential applications in medical research. Its unique properties, including its anticancer, anti-inflammatory, and antioxidant activities, make it a promising candidate for further study. The synthesis method of N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been optimized through various methods, and its advantages and limitations for lab experiments have been identified. Further studies are needed to fully understand the potential of N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide as a therapeutic agent for cancer and other diseases.

Synthesis Methods

N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide can be synthesized through a multi-step process that involves the reaction of 2,6-dimethylphenyl isocyanate with 5-(2-phenylethyl)-4-propyl-1,2,4-triazole-3-thiol in the presence of a base. The resulting product is then acetylated with acetic anhydride to yield N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. The synthesis of N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been optimized through various methods, including microwave-assisted synthesis, which has been found to improve the yield and purity of the final product.

Scientific Research Applications

N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been extensively studied for its potential applications in medical research. One area of interest is its potential as an anticancer agent. N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition to its anticancer properties, N-(2,6-dimethylphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been found to possess anti-inflammatory and antioxidant activities, making it a potential candidate for the treatment of various inflammatory diseases.